Cas no 2763965-71-3 (2,6-Dichloro-4-iodo-3-methoxyaniline)

• Product Name: 2,6-Dichloro-4-iodo-3-methoxyaniline
• CAS No: 2763965-71-3
• MF: C₇H₆Cl₂INO
• MW: 317.939112186432
• CID: 6242034
• PubChem ID: 165984950
• Update Time: 2025-10-29

2,6-Dichloro-4-iodo-3-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• 2,6-dichloro-4-iodo-3-methoxyaniline
• 2763965-71-3
• EN300-37383065
• 2,6-Dichloro-4-iodo-3-methoxyaniline

• Inchi： 1S/C7H6Cl2INO/c1-12-7-4(10)2-3(8)6(11)5(7)9/h2H,11H2,1H3
• InChI Key： KXKHILPXHNRBCO-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C(=C1OC)Cl)N)Cl

Computed Properties

• Exact Mass: 316.88712g/mol
• Monoisotopic Mass: 316.88712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.2Ų

Additional information on 2,6-Dichloro-4-iodo-3-methoxyaniline

2,6-Dichloro-4-iodo-3-methoxyaniline: A Comprehensive Overview

The compound 2,6-Dichloro-4-iodo-3-methoxyaniline (CAS No. 2763965-71-3) is a highly specialized aromatic amine derivative with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique substitution pattern on the aniline ring, featuring two chlorine atoms at the 2 and 6 positions, an iodine atom at the 4 position, and a methoxy group at the 3 position. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable building block in organic synthesis.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 2,6-Dichloro-4-iodo-3-methoxyaniline through multi-step synthesis involving directed metallation and coupling reactions. These methods leverage the directing effects of substituents to achieve high regioselectivity and yield. For instance, researchers have employed Suzuki-Miyaura coupling reactions to introduce the iodine atom at the 4 position, while chlorine atoms are typically introduced via electrophilic substitution under controlled conditions. The methoxy group at the 3 position plays a critical role in modulating the electronic environment of the aniline ring, facilitating subsequent transformations.

The electronic properties of 2,6-Dichloro-4-iodo-3-methoxyaniline make it an attractive candidate for applications in materials science. Recent studies have explored its use as a precursor for advanced functional materials such as conductive polymers and metalloorganic frameworks (MOFs). The presence of electron-withdrawing groups like chlorine and iodine enhances the conjugation within the aromatic ring, which is beneficial for achieving high charge carrier mobility in polymer-based electronics. Additionally, the methoxy group introduces steric hindrance that can be exploited to control molecular packing in crystalline materials.

In terms of biological applications, 2,6-Dichloro-4-iodo-3-methoxyaniline has shown potential as a lead compound in drug discovery efforts targeting specific enzyme systems. Its unique substitution pattern allows for fine-tuning of pharmacokinetic properties such as solubility and bioavailability. For example, researchers have investigated its ability to inhibit tyrosinase activity, which is relevant for developing treatments for pigmentation disorders like melanoma. The iodine atom at the 4 position has been identified as a key determinant of enzymatic activity due to its ability to participate in critical hydrogen bonding interactions.

The synthesis and characterization of 2,6-Dichloro-4-iodo-3-methoxyaniline have been extensively studied using modern analytical techniques such as NMR spectroscopy and X-ray crystallography. These studies provide insights into its molecular geometry and intermolecular interactions, which are crucial for understanding its reactivity and stability under different conditions. For instance, X-ray crystallographic data reveal that the molecule adopts a planar conformation due to aromaticity, with substituents arranged to minimize steric clashes.

From an environmental standpoint, understanding the degradation pathways of 2,6-Dichloro-4-iodo-3-methoxyaniline is essential for assessing its potential impact on ecosystems. Recent studies have employed computational chemistry methods to predict its biodegradation kinetics under various environmental conditions. These findings suggest that the compound undergoes hydrolytic cleavage under alkaline conditions, leading to the formation of less hazardous byproducts.

In summary, 2,6-Dichloro-4-Iodo-Methoxy Aniline (CAS No. 276396571) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique substitution pattern confers both electronic versatility and structural rigidity, making it an invaluable tool in organic synthesis and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing cutting-edge technologies.